Cas no 470662-52-3 (9,11,13,15-Octadecatetraenoic acid, (9Z,11E,13E,15E)-)

• Product Name: 9,11,13,15-Octadecatetraenoic acid, (9Z,11E,13E,15E)-
• CAS No: 470662-52-3
• MF: C₁₈H₂₈O₂
• MW: 276.413725852966
• CID: 2694568
• Update Time: 2025-03-26

9,11,13,15-Octadecatetraenoic acid, (9Z,11E,13E,15E)- Chemical and Physical Properties

Names and Identifiers

• 9,11,13,15-Octadecatetraenoic acid, (9Z,11E,13E,15E)-

• Inchi： 1S/C18H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-10H,2,11-17H2,1H3,(H,19,20)/b4-3+,6-5+,8-7+,10-9-
• InChI Key： IJTNSXPMYKJZPR-DMIMTURISA-N
• SMILES： C(O)(=O)CCCCCCC/C=C\C=C\C=C\C=C\CC

Computed Properties

• Exact Mass: 276.209
• Monoisotopic Mass: 276.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• XLogP3: 5.9
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 0.937
• Boiling Point: 400.2°Cat760mmHg
• Flash Point: 297°C
• Refractive Index: 1.503
• PSA: 37.30000
• LogP: 5.43650
• pka: 4.78±0.10(Predicted)